Cas no 21229-61-8 (3-Phospholanone,1-methyl-, 1-oxide)
21229-61-8 structure
Product Name:3-Phospholanone,1-methyl-, 1-oxide
CAS No:21229-61-8
MF:C5H9O2P
MW:132.097522497177
CID:289636
PubChem ID:279223
Update Time:2025-04-19
3-Phospholanone,1-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Phospholanone,1-methyl-, 1-oxide
- 1-methyl-1-oxo-1λ<sup>5</sup>-phospholan-3-one
- 1-Methyl-3-phospholanon-1-oxid
- 1-Methylphospholan-3-on-1-oxid
- 1-methylphospholan-3-one 1-oxide
- AC1L5PR7
- AC1Q6EUI
- AG-K-68511
- AR-1C4740
- CTK4E6146
- NSC129545
- 21229-61-8
- NSC-129545
- DTXSID90299345
- 1-Methyl-1-oxo-1I>>5-phospholan-3-one
-
- Inchi: 1S/C5H9O2P/c1-8(7)3-2-5(6)4-8/h2-4H2,1H3
- InChI Key: NDNSBYNYXIRVSY-UHFFFAOYSA-N
- SMILES: P1(C)(CC(CC1)=O)=O
Computed Properties
- Exact Mass: 132.03407
- Monoisotopic Mass: 132.03401652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
3-Phospholanone,1-methyl-, 1-oxide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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